![molecular formula C17H20N2OS2 B2582194 2-[(2,5-Dimethylphenyl)methylsulfanyl]-3-ethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one CAS No. 893368-88-2](/img/structure/B2582194.png)
2-[(2,5-Dimethylphenyl)methylsulfanyl]-3-ethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones from 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines . The cyclization involves the acetyl methyl group and the amide carbonyl moiety .Scientific Research Applications
Nucleophilic Displacement and Chemical Modifications
The study by Vincent Kikelj et al. (2010) demonstrates the nucleophilic displacement of a methylsulfanyl group on substituted pyrimidinones, showcasing the chemical versatility of such compounds. This research outlines a method for introducing amino groups and forming carbon-carbon bonds, highlighting the scaffold's utility in synthesizing diverse chemical entities (Kikelj et al., 2010).
Antiviral Properties
M. Novikov et al. (2004) explored the synthesis and anti-HIV-1 activity of derivatives of pyrimidin-4(3H)-one, indicating the potential of these compounds in antiviral therapy. The study found that certain derivatives exhibited virus-inhibiting properties, underlining the importance of structural modifications for biological activity (Novikov et al., 2004).
Dual Inhibitory Action on Enzymes
A. Gangjee et al. (2008) reported on compounds with dual inhibitory action against thymidylate synthase and dihydrofolate reductase, two enzymes crucial for nucleotide synthesis and cellular growth. This study underscores the therapeutic potential of such compounds in cancer treatment, providing a basis for the development of new antifolate drugs (Gangjee et al., 2008).
Crystal Structure and Physical Properties
Research by Jorge Trilleras et al. (2008) on the crystal structures of pyrimidine derivatives reveals diverse hydrogen-bonded aggregation patterns. This study contributes to the understanding of the molecular interactions that influence the solid-state properties of these compounds, which is valuable for the design of materials with specific physical characteristics (Trilleras et al., 2008).
Antimicrobial and Anticancer Activity
The antimicrobial and anticancer potential of pyrazole and pyrazolo[4,3-d]-pyrimidine derivatives was investigated by H. Hafez et al. (2016). These compounds exhibited significant activity against various pathogens and cancer cell lines, highlighting the importance of structural diversity in enhancing biological efficacy (Hafez et al., 2016).
properties
IUPAC Name |
2-[(2,5-dimethylphenyl)methylsulfanyl]-3-ethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2OS2/c1-4-19-16(20)15-14(7-8-21-15)18-17(19)22-10-13-9-11(2)5-6-12(13)3/h5-6,9H,4,7-8,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEJSTQZKSIZWPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(CCS2)N=C1SCC3=C(C=CC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2,5-dimethylbenzyl)thio)-3-ethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.